Cas no 2227827-39-4 ((1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol
• CAS No: 2227827-39-4
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 6274078
• PubChem ID: 165766361
• Update Time: 2025-07-02

(1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol
• EN300-1797002
• 2227827-39-4

• Inchi： 1S/C9H10N2O5/c1-5-8(6(2)12)3-7(10(13)14)4-9(5)11(15)16/h3-4,6,12H,1-2H3/t6-/m0/s1
• InChI Key： CVIURYFGHBAFKH-LURJTMIESA-N
• SMILES： O[C@@H](C)C1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 112Ų

Additional information on (1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol

Chemical Profile of (1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol (CAS No. 2227827-39-4)

The compound (1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol, identified by its CAS number 2227827-39-4, is a meticulously synthesized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of nitroaromatic derivatives, which are well-known for their diverse biological activities and potential applications in medicinal chemistry. The structural uniqueness of this molecule, characterized by the presence of a chiral center and multiple nitro substituents, makes it a subject of extensive research and development.

The stereochemistry of the compound, specifically the (1S) configuration at the chiral carbon, plays a crucial role in determining its pharmacological properties. Chiral molecules often exhibit different biological activities depending on their optical isomers, making the study of stereochemistry an integral part of drug discovery and development. The presence of 2-methyl-3,5-dinitrophenyl moiety in the molecular structure suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on nitroaromatic compounds due to their versatile applications in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The nitro group(s) in (1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol can undergo bioconversion to amine derivatives under physiological conditions, which may lead to novel pharmacological effects. This bioactivatable property has been extensively explored in the development of prodrugs and targeted therapeutics.

The synthesis of such complex molecules requires advanced techniques in organic chemistry, including asymmetric synthesis to achieve the desired stereochemical purity. The preparation of (1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol involves multi-step reactions that highlight the expertise of synthetic chemists in manipulating functional groups and maintaining stereocenter integrity. Recent advancements in catalytic methods have further enhanced the efficiency and scalability of these synthetic routes.

From a biological perspective, the interactions between this compound and potential target proteins or enzymes are being actively investigated. Computational modeling and high-throughput screening techniques are employed to identify binding pockets and understand the mode of action. Such studies are crucial for optimizing lead compounds into viable drug candidates. The structural features of (1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Additionally, the environmental impact and biodegradability of nitroaromatic compounds are subjects of growing interest. Research is ongoing to develop sustainable synthetic pathways that minimize waste and hazardous byproducts. The use of green chemistry principles has led to innovative approaches in synthesizing complex molecules like (1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol, ensuring that future applications are both effective and environmentally responsible.

In conclusion, the compound (1S)-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol (CAS No. 2227827-39-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping the future of medicine.